Confined photoactive substructures on a chiral scaffold: the design of an electroluminescent polyimide as material for PLED**†

Journal of Materials Chemistry Pub Date: 2005-09-02 DOI: 10.1039/B503284A

Abstract

The optical and electroluminescent properties of a new chiral electroluminescent polyimide consisting of alternating conjugated segments and chiral units is described. The synthesized polymer exhibited high thermal stability (Td = 350 °C), high electron affinity, and good thin-film forming ability. The C2 symmetry of the chiral unit induces a secondary structure which reduces all types of intra and interchain interactions. The incorporation of a well-defined phenyleneethynylene substructure within the chiral backbone allowed the fabrication of a monolayer electroluminescent polymeric diode with high performance which compares most favorably to related poly-phenyleneethynylene.

Graphical abstract: Confined photoactive substructures on a chiral scaffold: the design of an electroluminescent polyimide as material for PLED**
Confined photoactive substructures on a chiral scaffold: the design of an electroluminescent polyimide as material for PLED**†
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